Cas no 31910-71-1 ((2-formylphenyl)methanesulfonyl chloride)

• Product Name: (2-formylphenyl)methanesulfonyl chloride
• CAS No: 31910-71-1
• MF: C₈H₇ClO₃S
• MW: 218.657380342484
• CID: 1449507
• PubChem ID: 11401711
• Update Time: 2025-04-20

(2-formylphenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (2-formylphenyl)methanesulfonyl chloride
• AKOS006334247
• DTXSID00464744
• 31910-71-1
• SCHEMBL2880006

• Inchi： 1S/C8H7ClO3S/c9-13(11,12)6-8-4-2-1-3-7(8)5-10/h1-5H,6H2
• InChI Key： PQIGMISGIRVLLK-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC=CC=1C=O)(=O)=O

Computed Properties

• Exact Mass: 217.98051
• Monoisotopic Mass: 217.9804429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• PSA: 51.21